Cas no 1208080-37-8 ((3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine)
1208080-37-8 structure
Product Name:(3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine
CAS No:1208080-37-8
MF:C12H16F3NS
MW:263.322352409363
CID:2619552
PubChem ID:75530240
Update Time:2025-04-21
(3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine Chemical and Physical Properties
Names and Identifiers
-
- (3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine
- AKOS017343820
- [(3-Methylphenyl)methyl]({3-[(trifluoromethyl)sulfanyl]propyl})amine
- 1208080-37-8
-
- Inchi: 1S/C12H16F3NS/c1-10-4-2-5-11(8-10)9-16-6-3-7-17-12(13,14)15/h2,4-5,8,16H,3,6-7,9H2,1H3
- InChI Key: BWVHXAZNIFPOMO-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)CCCNCC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 263.09555517Da
- Monoisotopic Mass: 263.09555517Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
(3-Methyl-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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